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Compound of Interest

Methyl 4-acetamido-2-
Compound Name:
hydroxybenzoate

Cat. No.: B132618

For researchers and scientists in the fast-paced world of drug development, ensuring a safe
and compliant laboratory environment is paramount. This guide provides essential, step-by-
step procedures for the proper disposal of Methyl 4-acetamido-2-hydroxybenzoate (CAS No.
4093-28-1), fostering a culture of safety and operational excellence.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to be aware of the hazards associated
with Methyl 4-acetamido-2-hydroxybenzoate. According to safety data sheets, this
compound is harmful to aquatic life with long-lasting effects. Therefore, preventing its release
into the environment is a primary concern.

Personal Protective Equipment (PPE):

Proper PPE is non-negotiable. When handling Methyl 4-acetamido-2-hydroxybenzoate,
always use the following:

o Eye Protection: Wear safety glasses with side shields or goggles.[1]
o Hand Protection: Wear protective gloves.

» Skin and Body Protection: Wear protective clothing to prevent skin contact.[1]
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o Respiratory Protection: In case of dust formation, a dust mask or an approved respirator
should be worn.[1][2]

Always work in a well-ventilated area, and ensure that eyewash stations and safety showers
are readily accessible.[1][2]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of Methyl 4-acetamido-2-hydroxybenzoate is to treat it
as hazardous waste. Chemical waste generators are responsible for determining if a discarded
chemical is classified as hazardous and must consult local, regional, and national regulations
for complete and accurate classification.[2][3]

For Small Quantities (Research & Development Scale):
e Collection:

o Carefully sweep up the solid material, avoiding dust formation.[2]

o Place the collected solid into a suitable, clearly labeled, and sealed container for disposal.
» Waste Container Labeling:

o Label the container with "Hazardous Waste" and the full chemical name: "Methyl 4-
acetamido-2-hydroxybenzoate".

o Include the CAS number: "4093-28-1".
o Indicate the associated hazards (e.g., "Harmful to Aquatic Life").
o Storage:

o Store the sealed waste container in a designated, well-ventilated hazardous waste
accumulation area.

o Keep it away from incompatible materials such as strong oxidizing agents.[1][4]

» Disposal:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://hallstar-sds.thewercs.com/errorpage.aspx?aspxerrorpath=/private/document.aspx
https://www.fishersci.com/store/msds?partNumber=AC235145000&productDescription=METHYL+4-HYDROXYBENZOATE+500GR&vendorId=VN00032119&countryCode=US&language=en
https://hallstar-sds.thewercs.com/errorpage.aspx?aspxerrorpath=/private/document.aspx
https://www.fishersci.com/store/msds?partNumber=AC235145000&productDescription=METHYL+4-HYDROXYBENZOATE+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b132618?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC235145000&productDescription=METHYL+4-HYDROXYBENZOATE+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2568314&productDescription=METHL+4-FLRO-3-HYDRXYBNZOA+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC235145000&productDescription=METHYL+4-HYDROXYBENZOATE+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b132618?utm_src=pdf-body
https://www.benchchem.com/product/b132618?utm_src=pdf-body
https://hallstar-sds.thewercs.com/errorpage.aspx?aspxerrorpath=/private/document.aspx
https://www.fishersci.co.uk/store/msds?partNumber=10051180&productDescription%3DMethyl+4-hydroxybenzoate%2C+99%25+100g&countryCode=GB&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Arrange for pickup and disposal by a licensed hazardous waste disposal company. Do not
dispose of this chemical down the drain or in regular trash.[2]

For Larger Quantities (Pilot Plant or Manufacturing Scale):

The procedure for larger quantities is similar but requires more stringent controls to manage the
increased risk.

e Containment and Collection:
o If a spill occurs, collect the spillage to prevent environmental release.

o Use non-sparking tools and explosion-proof equipment if there is a risk of dust explosion.

[1]
o Transfer the material into approved, sealed, and properly labeled containers.
» Waste Manifesting:

o Larger quantities of hazardous waste will require a hazardous waste manifest for
transportation and disposal, in accordance with regulatory requirements.

e Professional Disposal:

o Engage a certified environmental services company for the transportation and disposal of
the waste at an approved waste disposal plant.[4]

Quantitative Data Summary

For easy reference, the following table summarizes key quantitative data for Methyl 4-
acetamido-2-hydroxybenzoate.
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Property Value Reference
CAS Number 4093-28-1 [5]
Molecular Formula C10H11NO4 [6]
Molecular Weight 209.20 g/mol [5]
Melting Point 125 °C [1]
Flash Point 168 °C [1]
Partition Coefficient (log Pow) 1.98 [1]

Experimental Workflow and Logical Relationships

To provide a clear visual guide, the following diagrams illustrate the key workflows and logical

relationships in the proper handling and disposal of Methyl 4-acetamido-2-hydroxybenzoate.

Caption: Disposal workflow for Methyl 4-acetamido-2-hydroxybenzoate.
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Caption: Logical relationship between hazard and control measures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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